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Compound of Interest

Compound Name: Cefotaxime-d3

Cat. No.: B15556599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Cefotaxime-d3, a

deuterated analog of the third-generation cephalosporin antibiotic, Cefotaxime. The

incorporation of deuterium in place of hydrogen atoms can offer significant advantages in

various research applications, including metabolic studies, pharmacokinetic analyses, and as

an internal standard in quantitative bioanalysis. Ensuring the isotopic and chemical purity of

Cefotaxime-d3 is paramount for the accuracy and reliability of experimental results.

Core Data Summary
The quality of Cefotaxime-d3 is defined by its chemical and isotopic purity. Below is a

summary of typical specifications, based on commercially available reference standards.

Chemical and Isotopic Purity Specifications
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Parameter Specification Method

Chemical Purity >95% HPLC

Isotopic Purity >95% Deuterium Incorporation Mass Spectrometry

Appearance White to Pale Brown Solid Visual

Molecular Formula C₁₆H₁₄D₃N₅O₇S₂ -

Molecular Weight 458.48 g/mol -

Storage -20°C -

Isotopic Distribution of Cefotaxime-d3
The isotopic distribution provides a detailed view of the deuteration level within a batch of

Cefotaxime-d3. The following table presents representative data from a Certificate of Analysis

for a commercially available standard.[1]

Isotopic Species Normalized Intensity (%)

d₀ (unlabeled) 0.10

d₁ 0.15

d₂ 0.40

d₃ 99.35

This data indicates a very high level of isotopic enrichment, with over 99% of the molecules

containing three deuterium atoms.

Experimental Protocols
Accurate determination of isotopic and chemical purity is essential for the validation of

Cefotaxime-d3 for research use. The following are detailed methodologies for key analytical

techniques.
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Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)
This method is designed to separate and quantify Cefotaxime-d3 from its non-deuterated

counterpart and other impurities.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for pH adjustment)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 70:30 v/v).

Degas the mobile phase before use.

Standard Preparation: Accurately weigh and dissolve Cefotaxime-d3 reference standard in

the mobile phase to a known concentration (e.g., 1 mg/mL).

Sample Preparation: Prepare the Cefotaxime-d3 sample to be tested at the same

concentration as the standard.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 25°C
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UV Detection Wavelength: 254 nm

Analysis: Inject the standard and sample solutions into the HPLC system.

Data Interpretation: The chemical purity is calculated by dividing the peak area of

Cefotaxime-d3 by the total peak area of all components in the chromatogram.

Isotopic Purity and Distribution Analysis by Mass
Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the isotopic enrichment and

distribution of deuterated compounds.[2][3]

Instrumentation:

High-Resolution Mass Spectrometer (HRMS) such as a Quadrupole Time-of-Flight (Q-TOF)

or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.

Reagents:

Methanol or Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (for enhancing ionization)

Procedure:

Sample Preparation: Prepare a dilute solution of Cefotaxime-d3 (e.g., 1 µg/mL) in an

appropriate solvent (e.g., 50:50 methanol/water with 0.1% formic acid).

Infusion and Ionization: Infuse the sample solution directly into the ESI source at a low flow

rate (e.g., 5-10 µL/min). Use positive ion mode for analysis.

Mass Spectrometer Settings:

Mass Range: Scan a mass range that includes the molecular ions of unlabeled

Cefotaxime (m/z ~456) and Cefotaxime-d3 (m/z ~459).
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Resolution: Set the instrument to a high resolution (>10,000) to resolve the isotopic peaks.

Data Acquisition: Acquire the mass spectrum, ensuring sufficient signal intensity.

Data Analysis:

Identify the peaks corresponding to the unlabeled (d₀), partially deuterated (d₁, d₂), and

fully deuterated (d₃) forms of Cefotaxime.

Calculate the relative abundance of each isotopic species.

The isotopic purity is reported as the percentage of the d₃ species relative to the sum of all

isotopic species.

Structural Confirmation and Deuterium Location by
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to confirm the chemical structure of Cefotaxime-d3 and to verify

the location of the deuterium atoms.

Instrumentation:

High-field NMR spectrometer (e.g., 400 MHz or higher) with a proton (¹H) and deuterium (²H)

probe.

Reagents:

Deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄)

Procedure:

Sample Preparation: Dissolve an accurately weighed amount of Cefotaxime-d3 in the

chosen deuterated solvent.

¹H NMR Acquisition:

Acquire a standard ¹H NMR spectrum.
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The absence or significant reduction of the signal corresponding to the methoxy protons

will confirm the location of the deuterium atoms.

²H NMR Acquisition:

Acquire a ²H NMR spectrum.

A signal in the deuterium spectrum at the chemical shift corresponding to the methoxy

group will confirm the presence and location of the deuterium label.

Data Analysis: Compare the acquired spectra with the known spectra of unlabeled

Cefotaxime to confirm the structure and the position of deuteration.

Visualizations
Metabolic Pathway of Cefotaxime
Cefotaxime is metabolized in the liver to its primary active metabolite, desacetylcefotaxime, and

further to inactive metabolites.[4][5][6][7] The use of Cefotaxime-d3 can aid in tracing this

metabolic pathway.

Metabolic Pathway of Cefotaxime

Cefotaxime

Desacetylcefotaxime
(Active Metabolite)

Hepatic Metabolism

Desacetylcefotaxime Lactone
(Inactive)

M2 and M3 Metabolites
(Inactive)
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Caption: Metabolic pathway of Cefotaxime in the liver.

Experimental Workflow for Isotopic Purity Determination
The following diagram illustrates the logical flow of experiments for the comprehensive analysis

of Cefotaxime-d3 purity.

Workflow for Cefotaxime-d3 Purity Analysis

Cefotaxime-d3 Sample

HPLC Analysis

Mass Spectrometry Analysis NMR Analysis

Chemical Purity >95%?

Isotopic Purity >95% d3?

Structure Confirmed?
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Re-synthesis Required
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Caption: Experimental workflow for purity assessment of Cefotaxime-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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